1-[(2-naphthyloxy)acetyl]-4-(2-nitrobenzyl)piperazine oxalate

• IUPAC Name: 2-naphthalen-2-yloxy-1-[4-[(2-nitrophenyl)methyl]piperazin-1-yl]ethanone;oxalic acid
• InChI: InChI=1S/C23H23N3O4.C2H2O4/c27-23(17-30-21-10-9-18-5-1-2-6-19(18)15-21)25-13-11-24(12-14-25)16-20-7-3-4-8-22(20)26(28)29;3-1(4)2(5)6/h1-10,15H,11-14,16-17H2;(H,3,4)(H,5,6)
• InChI Key: IWYZZFXTWOOFMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2[N+](=O)[O-])C(=O)COC3=CC4=CC=CC=C4C=C3.C(=O)(C(=O)O)O
• Molecular Formula: C25H25N3O8
• Molecular Weight: 495.5 g/mol

Description

1-[(2-naphthyloxy)acetyl]-4-(2-nitrobenzyl)piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as NAPPO and is a piperazine derivative that has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of NAPPO is not fully understood. However, it is believed to act on the serotonin and dopamine neurotransmitter systems in the brain, which are involved in regulating mood and behavior.
Biochemical and physiological effects:
NAPPO has been found to modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and noradrenaline. It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in promoting neuronal growth and survival.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NAPPO in lab experiments is its high potency and selectivity for its target receptors. However, one of the limitations is that it has not yet been extensively studied in humans, and its safety profile has not been fully established.

Future Directions

There are several future directions for research on NAPPO. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of NAPPO involves the reaction of 1-(2-naphthyloxy) acetyl piperazine with 2-nitrobenzyl chloride in the presence of a base such as triethylamine. The resulting product is then purified and converted into its oxalate salt form.

Scientific Research Applications

NAPPO has been studied for its potential use as a therapeutic agent in the treatment of various disorders such as anxiety, depression, and schizophrenia. It has been found to exhibit anxiolytic and antidepressant-like effects in animal models, indicating its potential use as a novel treatment option.